nicotinaldehyde (6-chloro-2-methyl-4-pyrimidinyl)hydrazone

• IUPAC Name: 6-chloro-2-methyl-N-[(E)-pyridin-3-ylmethylideneamino]pyrimidin-4-amine
• InChI: InChI=1S/C11H10ClN5/c1-8-15-10(12)5-11(16-8)17-14-7-9-3-2-4-13-6-9/h2-7H,1H3,(H,15,16,17)/b14-7+
• InChI Key: XUTPEPHYDABPRP-VGOFMYFVSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)NN=CC2=CN=CC=C2
• Isomeric SMILES: CC1=NC(=CC(=N1)Cl)N/N=C/C2=CN=CC=C2
• Molecular Formula: C11H10ClN5
• Molecular Weight: 247.68 g/mol

Description

Nicotinaldehyde (6-chloro-2-methyl-4-pyrimidinyl)hydrazone, also known as CL-316243, is a synthetic compound that is widely used in scientific research. It is a selective agonist of the beta-3 adrenergic receptor, which is primarily found in adipose tissue. This receptor plays a crucial role in regulating energy expenditure and thermogenesis, making CL-316243 a valuable tool for studying metabolism and obesity.

Mechanism of Action

Nicotinaldehyde (6-chloro-2-methyl-4-pyrimidinyl)hydrazone acts as a selective agonist of the beta-3 adrenergic receptor, which is primarily expressed in adipose tissue. Activation of this receptor leads to the activation of adenylate cyclase and the subsequent production of cyclic AMP (cAMP). Increased levels of cAMP in adipose tissue stimulate the breakdown of stored fat, leading to increased energy expenditure and thermogenesis.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In animal models, it has been found to increase energy expenditure, reduce body weight, and improve glucose tolerance. It has also been shown to increase the expression of genes involved in thermogenesis and fatty acid oxidation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using nicotinaldehyde (6-chloro-2-methyl-4-pyrimidinyl)hydrazone in lab experiments is its selectivity for the beta-3 adrenergic receptor. This allows researchers to specifically target this receptor and investigate its function without affecting other adrenergic receptors. However, one limitation of using this compound is its relatively short half-life, which can make it difficult to maintain stable levels in animal models.

Future Directions

There are many potential future directions for research involving nicotinaldehyde (6-chloro-2-methyl-4-pyrimidinyl)hydrazone. One area of interest is the development of novel therapeutics for obesity and related metabolic disorders based on the activation of the beta-3 adrenergic receptor. Another area of interest is the investigation of the role of the beta-3 adrenergic receptor in other tissues and physiological processes, such as the regulation of cardiac function and blood pressure. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

Nicotinaldehyde (6-chloro-2-methyl-4-pyrimidinyl)hydrazone can be synthesized using a variety of methods. One common approach involves the reaction of 6-chloro-2-methyl-4-pyrimidinylhydrazine with nicotinaldehyde in the presence of a catalyst such as acetic acid. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

Nicotinaldehyde (6-chloro-2-methyl-4-pyrimidinyl)hydrazone has been extensively used in scientific research to investigate the function of the beta-3 adrenergic receptor. Studies have shown that this compound can increase energy expenditure and promote weight loss in animal models, making it a potential therapeutic target for obesity and related metabolic disorders.